Cas no 2138384-69-5 (2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide)

• Product Name: 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide
• CAS No: 2138384-69-5
• MF: C₇H₁₃N₅O
• MW: 183.211020231247
• CID: 6429164
• PubChem ID: 165479659
• Update Time: 2025-06-09

2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide
• 2138384-69-5
• EN300-1114628

• Inchi： 1S/C7H13N5O/c1-3-11(2)7(13)5-12-4-6(8)9-10-12/h4H,3,5,8H2,1-2H3
• InChI Key： LZRZNCWSKWJNEU-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(N)N=N1)N(C)CC

Computed Properties

• Exact Mass: 183.11201006g/mol
• Monoisotopic Mass: 183.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77Ų

Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide

Recent Advances in the Study of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide (CAS: 2138384-69-5)

The compound 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide (CAS: 2138384-69-5) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have focused on its unique structural features, which combine a 1,2,3-triazole moiety with an acetamide group, offering diverse pharmacological potential. This molecule has attracted significant attention due to its potential applications in targeted drug discovery and its role as a key intermediate in synthesizing more complex bioactive molecules.

Recent pharmacological evaluations of 2138384-69-5 have demonstrated its remarkable kinase inhibitory activity, particularly against protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound showed selective inhibition of cyclin-dependent kinases (CDKs) with IC50 values in the low micromolar range. The presence of the 4-amino-1,2,3-triazole group appears to be crucial for this activity, as it facilitates hydrogen bonding interactions with key residues in the ATP-binding pocket of these kinases.

Structural optimization studies have explored various modifications to the 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide scaffold to enhance its pharmacokinetic properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that subtle changes to the ethyl and methyl groups on the acetamide nitrogen significantly influenced metabolic stability without compromising target engagement. These findings provide valuable structure-activity relationship (SAR) insights for future drug development efforts.

The synthetic accessibility of 2138384-69-5 has been another focus of recent investigations. A novel continuous flow synthesis method developed in 2024 offers improved yield (85-92%) and purity (>98%) compared to traditional batch processes, as reported in Organic Process Research & Development. This advancement is particularly important for scaling up production while maintaining consistent quality, addressing one of the key challenges in transitioning from research to potential clinical applications.

Emerging applications of this compound extend beyond oncology. Preliminary studies suggest potential utility in neurodegenerative diseases, with recent findings indicating modulation of tau protein aggregation pathways. However, these results require further validation in more complex biological systems. The versatility of this scaffold continues to inspire new research directions across multiple therapeutic areas.

Future research directions for 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-ethyl-N-methylacetamide include comprehensive ADMET profiling, in vivo efficacy studies, and further exploration of its mechanism of action at the molecular level. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for chemical biology research and a promising starting point for drug discovery programs targeting various diseases.